Cas no 2171927-17-4 (5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171927-17-4
• MF: C₁₂H₁₈N₄S
• MW: 250.363120555878
• CID: 5567478
• PubChem ID: 165596985
• Update Time: 2025-06-25

5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596692
• 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide
• 2171927-17-4

• Inchi： 1S/C12H18N4S/c13-12(17)10-11(8-4-3-5-8)16(15-14-10)9-6-1-2-7-9/h8-9H,1-7H2,(H2,13,17)
• InChI Key： IYQZUCNKZCMCET-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CCC2)N(C2CCCC2)N=N1)N

Computed Properties

• Exact Mass: 250.12521776g/mol
• Monoisotopic Mass: 250.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide

5-Cyclobutyl-1-Cyclopentyl-1H-1,2,3-Triazole-4-Carbothioamide: A Comprehensive Overview

The compound 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171927-17-4) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their versatile properties in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a triazole ring substituted with cyclobutyl and cyclopentyl groups, along with a carbothioamide functional group, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide in the development of new drug candidates. The triazole ring is known for its ability to act as a bioisostere of other heterocycles, offering improved pharmacokinetic properties such as enhanced solubility and reduced toxicity. The presence of the cyclobutyl and cyclopentyl groups introduces additional steric and electronic effects, which can be tailored to optimize the compound's interaction with biological targets. This makes it an attractive candidate for drug design targeting various therapeutic areas, including inflammation, cancer, and infectious diseases.

In the field of agrochemistry, 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide has shown promise as a potential herbicide or fungicide. The carbothioamide group is known to confer pesticidal activity by interfering with essential biochemical pathways in target organisms. Recent research has focused on optimizing the compound's stability and efficacy under different environmental conditions, paving the way for its application in sustainable agriculture practices.

The synthesis of 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the triazole ring through cyclization reactions and the introduction of substituents via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction efficiency and product purity.

From a materials science perspective, 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide exhibits interesting physical properties that make it suitable for applications in polymer chemistry and nanotechnology. The molecule's ability to form supramolecular assemblies through non-covalent interactions has been explored for the development of novel materials with tailored mechanical and electronic properties.

In conclusion, 5-cyclobutyl-1-cyclopentyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171927